molecular formula C11H9NO3 B8539498 2-Cyano-4-oxo-4-phenylbutanoic acid

2-Cyano-4-oxo-4-phenylbutanoic acid

Cat. No.: B8539498
M. Wt: 203.19 g/mol
InChI Key: OWPLERSLWQBCIQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Cyano-4-oxo-4-phenylbutanoic acid is a useful research compound. Its molecular formula is C11H9NO3 and its molecular weight is 203.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H9NO3

Molecular Weight

203.19 g/mol

IUPAC Name

2-cyano-4-oxo-4-phenylbutanoic acid

InChI

InChI=1S/C11H9NO3/c12-7-9(11(14)15)6-10(13)8-4-2-1-3-5-8/h1-5,9H,6H2,(H,14,15)

InChI Key

OWPLERSLWQBCIQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)C(=O)CC(C#N)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

10 g of sodium was dissolved in 200 ml of ethanol. The solution was cooled to 30° C. and 45.2 g of ethyl cyanoacetate was added rapidly. The resulting mixture was cooled to -15° C. and stirred while a warm solution of 62 g of 2-chloroacetophenone in 100 ml of toluene was added over a 15-minute period, with cooling, allowing the temperature of the mixture to rise to 20° C. over a 1-hour period. The mixture was poured in ice/3 N hydrochloric acid, the organic phase was separated, the solvent was evaporated under reduced pressure and the residue was distilled under reduced pressure to give a liquid, bp: 130°-160° C., at 0.01 Torr., which solidified on standing. Recrystallization from cold ether gave the ethyl ester of 2-cyano-4-oxo-4-phenylbutanoic acid (16A), mp: 53°-54° C.
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
45.2 g
Type
reactant
Reaction Step Two
Quantity
62 g
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
solvent
Reaction Step Three
[Compound]
Name
ice
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four

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